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Compound of Interest

Tetradecamethylicycloheptasiloxan
Compound Name:
e

Cat. No.: B052647

Introduction

Tetradecamethylcycloheptasiloxane, also known as D7, is a cyclic volatile methylsiloxane
(cVMS).[1] cVMS are widely used in industrial processes and are present in a variety of
consumer products, leading to their distribution in the environment.[2][3] Accurate and sensitive
analytical methods are crucial for monitoring the presence and quantity of
Tetradecamethylcycloheptasiloxane in various matrices, including environmental samples,
consumer products, and biological tissues. This document provides detailed application notes
and protocols for the qualitative and quantitative analysis of
Tetradecamethylcycloheptasiloxane using Gas Chromatography-Mass Spectrometry (GC-
MS).

Principle of the Method

The analytical method is based on the separation of Tetradecamethylcycloheptasiloxane
from the sample matrix using gas chromatography, followed by detection and quantification
using mass spectrometry. The GC separates volatile and semi-volatile compounds based on
their boiling points and interaction with the stationary phase of the GC column. The mass
spectrometer then fragments the eluted compounds and separates the resulting ions based on
their mass-to-charge ratio, allowing for highly specific detection and identification.

Applications
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This method is applicable to the analysis of Tetradecamethylcycloheptasiloxane in a variety
of sample matrices, including:

e Environmental Samples: Biogas, water, and sediments.
e Consumer Products: Personal care products and silicone-based materials.[2]
» Biological Tissues: Liver homogenates and other tissues.[4]

Quantitative Data Summary

The following tables summarize the key quantitative data for the GC-MS analysis of
Tetradecamethylcycloheptasiloxane.

Table 1: GC-MS Instrumentation and Method Parameters

Parameter Value
Gas Chromatograph Agilent 6890N or equivalent
Mass Spectrometer Agilent 5975B or equivalent

SH-RxiTM - 5 Sil MS (30 m x 0.25 mm 1.D., 0.25

GC Column ] ) ]
pum film thickness) or equivalent
Injector Temperature 250 °C
Carrier Gas Helium, 1.0 mL/min
40 °C (2 min hold), ramp at 12 °C/min to 60 °C,
Oven Temperature Program then ramp at 25 °C/min to 240 °C (4.5 min hold)
[5]
MS Source Temperature 230 °C
MS Quadrupole Temperature 150 °C
lonization Mode Electron lonization (EIl) at 70 eV
Acquisition Mode Selected lon Monitoring (SIM)

Table 2: Analyte Information and Quantitative Parameters
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Analyte Tetradecamethylcycloheptasiloxane (D7)
CAS Number 107-50-6[6][7]

Molecular Formula C14H4207Si7[6][7]

Molecular Weight 519.08 g/mol [1][6]

Expected Retention Time ~13.4 min[8]

Quantifier lon (m/z) 281

Qualifier lons (M/z) 73, 147, 221[1][4]

Linearity Range 0.01 - 0.5% in silicone elastomers[9]

Limit of Detection (LOD) Estimated at < 1 ug/g in biological tissue[4]
Limit of Quantification (LOQ) Estimated at < 1 ug/g in biological tissue[4]
Precision (%0RSD) <15%

Accuracy (% Recovery) 85-115%

Experimental Protocols
Sample Preparation: Silicone Elastomers

This protocol is adapted from a general method for the analysis of cVMS in silicone elastomers.

El

o Sample Weighing: Accurately weigh approximately 1.0 g of the silicone elastomer, cut into
small pieces, into a 20 mL glass vial.

¢ Internal Standard Addition: Add 10 mL of a working internal standard solution (e.g., 0.1
mg/mL of n-octane in acetone).

o Extraction: Cap the vial tightly and extract for a minimum of 24 hours with gentle agitation.

e Analysis: Transfer the extract to an autosampler vial for GC-MS analysis.

Sample Preparation: Biological Tissues
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This protocol is based on a method for the analysis of polydimethylsiloxanes in biological
tissues.[4]

Homogenization: Homogenize the tissue sample.

Spiking: For recovery studies, spike the liver homogenates with known amounts of
Tetradecamethylcycloheptasiloxane.

Extraction: Perform a solvent extraction of the homogenate.

Analysis: Analyze the extract by GC-MS.

GC-MS Analysis

e Injection: Inject 1-2 pL of the prepared sample extract into the GC-MS system.

o Data Acquisition: Acquire data in Selected lon Monitoring (SIM) mode, monitoring the
quantifier and qualifier ions for Tetradecamethylcycloheptasiloxane.

o Data Analysis: Identify Tetradecamethylcycloheptasiloxane by its retention time and the
ratio of its quantifier and qualifier ions. Quantify the analyte using a calibration curve
prepared from certified reference standards.

Visualizations
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Mass Spectrometry
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Caption: Experimental workflow for the GC-MS analysis of
Tetradecamethylcycloheptasiloxane.
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Caption: Simplified mass spectrometry fragmentation pathway of
Tetradecamethylcycloheptasiloxane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b052647#gas-chromatography-mass-
spectrometry-gc-ms-analysis-of-tetradecamethylcycloheptasiloxane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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